Cas no 2304-64-5 (Benzo[f]quinolin-3(4H)-one,1-hydroxy-)

• Product Name: Benzo[f]quinolin-3(4H)-one,1-hydroxy-
• CAS No: 2304-64-5
• MF: C₁₃H₉NO₂
• MW: 211.216063261032
• CID: 281821
• PubChem ID: 54690687
• Update Time: 2025-04-19

Benzo[f]quinolin-3(4H)-one,1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[f]quinolin-3(4H)-one,1-hydroxy-
• 1-hydroxy-4H-benzo[f]quinolin-3-one
• 2,4-Dihydroxy-5,6-benzochinolin
• 2,4-Dihydroxy-5,6-benzo-chinolin
• 2,4-Dihydroxybenzochinolin-(5,6)
• 3-hydroxybenzo[f]quinolin-1(4h)-one
• AC1L5X10
• AC1Q6BFN
• AR-1F3689
• Benzo(f)quinoline-1,3-diol
• Benzo[f]quinoline-1,3-diol
• CTK4F0754
• NSC39266
• NSC-39266
• AKOS004909337
• 1-HYDROXYBENZO(F)QUINOLIN-3(4H)-ONE
• 8Q3U1I9L3B
• BENZO(F)QUINOLIN-3(4H)-ONE, 1-HYDROXY-
• UNII-8Q3U1I9L3B
• 2304-64-5
• DTXSID90177593
• NSC 39266

• MDL： MFCD02315763
• Inchi： 1S/C13H9NO2/c15-11-7-12(16)14-10-6-5-8-3-1-2-4-9(8)13(10)11/h1-7H,(H2,14,15,16)
• InChI Key： MIYNYVVTPYZTTA-UHFFFAOYSA-N
• SMILES： OC1=CC(NC2C=CC3C=CC=CC=3C=21)=O

Computed Properties

• Exact Mass: 211.06337
• Monoisotopic Mass: 211.063329
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.3

Experimental Properties

• Density: 1.397
• Boiling Point: 411.3°Cat760mmHg
• Flash Point: 202.5°C
• Refractive Index: 1.739
• PSA: 49.33
• LogP: 2.38690